Cas no 679433-04-6 (4-(trifluoromethyl)piperidine-1-sulfonyl chloride)

• Product Name: 4-(trifluoromethyl)piperidine-1-sulfonyl chloride
• CAS No: 679433-04-6
• MF: C₆H₉ClF₃NO₂S
• MW: 251.654370069504
• MDL: MFCD21251389
• CID: 1722696
• PubChem ID: 65535206
• Update Time: 2025-06-07

4-(trifluoromethyl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonyl chloride, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)piperidine-1-sulfonyl chloride
• SCHEMBL16825250
• EN300-277996
• KPAYXXZHDJGRKX-UHFFFAOYSA-N
• 679433-04-6
• AT15026
• AKOS014873111
• 4-(trifluoromethyl)piperidine-1-sulfonylchloride
• CS-0244447

• MDL： MFCD21251389
• Inchi： 1S/C6H9ClF3NO2S/c7-14(12,13)11-3-1-5(2-4-11)6(8,9)10/h5H,1-4H2
• InChI Key： KPAYXXZHDJGRKX-UHFFFAOYSA-N
• SMILES： ClS(N1CCC(C(F)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 250.9994619g/mol
• Monoisotopic Mass: 250.9994619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(trifluoromethyl)piperidine-1-sulfonyl chloride

Introduction to 4-(trifluoromethyl)piperidine-1-sulfonyl chloride (CAS No: 679433-04-6)

4-(trifluoromethyl)piperidine-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 679433-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.

The structural feature of 4-(trifluoromethyl)piperidine-1-sulfonyl chloride is characterized by a piperidine ring substituted with a trifluoromethyl group at the 4-position, linked to a sulfonyl chloride moiety at the 1-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Additionally, the sulfonyl chloride functionality serves as a versatile reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating fluorinated aromatic groups. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding affinity. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life.

The utility of 4-(trifluoromethyl)piperidine-1-sulfonyl chloride as a building block in medicinal chemistry has been highlighted in several cutting-edge research publications. One notable area of investigation involves its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The piperidine core is a common motif in many approved kinase inhibitors, such as imatinib and crizotinib, due to its ability to mimic natural substrates and bind effectively to target enzymes. The introduction of a trifluoromethyl group further optimizes binding interactions by increasing hydrophobicity and reducing metabolic susceptibility.

Moreover, 4-(trifluoromethyl)piperidine-1-sulfonyl chloride has been utilized in the development of novel antimicrobial agents. The sulfonyl chloride moiety allows for facile coupling with amines or other nucleophiles to generate sulfonamides, which are known for their broad-spectrum antimicrobial activity. Recent studies have shown that sulfonamides incorporating fluorinated piperidine scaffolds exhibit enhanced efficacy against resistant bacterial strains, making them promising candidates for future therapeutic applications.

Another emerging area where 4-(trifluoromethyl)piperidine-1-sulfonyl chloride shows promise is in the design of central nervous system (CNS) drugs. Piperidine derivatives are frequently employed in this context due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The trifluoromethyl group can further enhance CNS penetration by modulating lipophilicity and reducing metabolic clearance. For example, research has indicated that trifluoromethyl-piperidine-based compounds may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic methodology for preparing 4-(trifluoromethyl)piperidine-1-sulfonyl chloride typically involves the reaction of 4-trifluoromethylpiperidine with chlorosulfonic acid or other sulfonation agents under controlled conditions. This reaction proceeds via electrophilic aromatic substitution, where the sulfonyl chloride group is introduced at the 1-position of the piperidine ring. Careful optimization of reaction parameters, such as temperature and solvent choice, is essential to ensure high yield and purity.

In conclusion,4-(trifluoromethyl)piperidine-1-sulfonyl chloride (CAS No: 679433-04-6) is a valuable intermediate in pharmaceutical research, offering unique structural features that enhance drug-like properties. Its applications span across various therapeutic areas, including oncology, antimicrobial therapy, and CNS disorders. As research continues to uncover new synthetic strategies and pharmacological targets,4-(trifluoromethyl)piperidine-1-sulfonyl chloride is poised to play an increasingly important role in the development of next-generation therapeutics.